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Compound of Interest

Compound Name: Exiproben

Cat. No.: B1671833

This guide provides a comprehensive overview of the chemical structure of Exiproben,
intended for researchers, scientists, and professionals in drug development.

Introduction

Exiproben is a chemical compound with the molecular formula C16H2405[1][2]. It is
systematically named 2-(3-hexoxy-2-hydroxypropoxy)benzoic acid[1][3]. Exiproben is
classified as a member of the benzoic acids[1]. This document will elaborate on its structural
features, providing a detailed breakdown of its constituent functional groups and their
arrangement.

Molecular and Structural Data

A summary of the key identifiers and properties of Exiproben is presented in the table below
for easy reference.
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Identifier

Value

IUPAC Name

2-(3-hexoxy-2-hydroxypropoxy)benzoic acid[1]

Molecular Formula

C16H2405[1][2]

Molecular Weight

296.36 g/mol [2][3]

CAS Registry Number

26281-69-6[3]

SMILES CCCCCCOCC(COC1=CC=CC=C1C(=0)0)O[1]
InChl=1S/C16H2405/c1-2-3-4-7-10-20-11-

InChl 13(17)12-21-15-9-6-5-8-14(15)16(18)19/h5-6,8-
9,13,17H,2-4,7,10-12H2,1H3,(H,18,19)[1]

InChiKey YTPIKQPMTSNTGI-UHFFFAOYSA-N[1]

Detailed Structural Analysis

Exiproben's structure is characterized by three main components: a benzoic acid moiety, a

central propanol backbone with a hydroxyl group, and a hexoxy side chain.

e Benzoic Acid Moiety: This is an aromatic ring (benzene) attached to a carboxylic acid

functional group (-COOH). In Exiproben, the propoxy chain is attached at the ortho (position

2) of the benzoic acid.

o Glycerol-derived Linker: A 3-carbon chain derived from glycerol links the benzoic acid and

the hexyl ether. This linker contains a secondary alcohol (-OH group) at the 2-position, which

is a key structural feature.

» Hexoxy Side Chain: A six-carbon alkyl chain (hexyl group) is connected to the glycerol

backbone via an ether linkage (-O-).

The connectivity of these components results in the full structure of 2-(3-hexoxy-2-

hydroxypropoxy)benzoic acid.

Visualization of the Chemical Structure
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The following diagram illustrates the two-dimensional chemical structure of Exiproben,
highlighting the arrangement of its atoms and functional groups.

Caption: 2D chemical structure of Exiproben.

Experimental Protocols

While this guide focuses on the chemical structure, the synthesis of Exiproben has been
described in the literature. For detailed experimental procedures, readers are referred to the
following patents and publications:

e GB 933980 (1963 to Thomae)
o US 3198827 (1965 to Boehringer, Ing.)

These documents provide the foundational methods for the preparation of Exiproben.

Conclusion

The chemical structure of Exiproben, 2-(3-hexoxy-2-hydroxypropoxy)benzoic acid, is well-
defined. Its combination of an aromatic acid, a chiral hydroxylated linker, and a lipophilic alkyl
chain are key to its physicochemical properties and biological activity. A thorough
understanding of this structure is fundamental for any research or development activities
involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Exiproben]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671833#what-is-the-chemical-structure-of-
exiproben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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